Cas no 2228160-74-3 (O-2-(3-methyloxetan-3-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(3-methyloxetan-3-yl)propan-2-ylhydroxylamine
• CAS No: 2228160-74-3
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD33495681
• CID: 5605128
• PubChem ID: 165839840
• Update Time: 2025-06-22

O-2-(3-methyloxetan-3-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-[2-(3-methyloxetan-3-yl)propan-2-yl]hydroxylamine
• 2228160-74-3
• EN300-1819138
• O-2-(3-methyloxetan-3-yl)propan-2-ylhydroxylamine

• MDL： MFCD33495681
• Inchi： 1S/C7H15NO2/c1-6(2,10-8)7(3)4-9-5-7/h4-5,8H2,1-3H3
• InChI Key： IBZOADGHMKYUNR-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1)C(C)(C)ON

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(3-methyloxetan-3-yl)propan-2-ylhydroxylamine

Research Brief on O-2-(3-methyloxetan-3-yl)propan-2-ylhydroxylamine (CAS: 2228160-74-3) in Chemical Biology and Pharmaceutical Applications

O-2-(3-methyloxetan-3-yl)propan-2-ylhydroxylamine (CAS: 2228160-74-3) is a specialized chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxetane and hydroxylamine functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and bioconjugation. The purpose of this research brief is to provide an up-to-date overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent literature has explored the synthetic pathways for O-2-(3-methyloxetan-3-yl)propan-2-ylhydroxylamine, emphasizing its role as a versatile building block in organic synthesis. Researchers have reported efficient methods for its preparation, often involving multi-step reactions that ensure high yield and purity. The compound's stability and reactivity make it particularly valuable for the development of novel pharmaceuticals, where it can serve as a key intermediate or a functional group modifier. Studies have also investigated its compatibility with various reaction conditions, further expanding its utility in synthetic chemistry.

In the context of biological activity, O-2-(3-methyloxetan-3-yl)propan-2-ylhydroxylamine has been evaluated for its potential as a pharmacophore in drug design. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory effects on certain enzymatic targets, although further validation is required to confirm its specificity and efficacy. Additionally, its hydroxylamine moiety has been exploited for bioconjugation purposes, enabling the attachment of therapeutic payloads to biomolecules such as antibodies or peptides. This application is particularly relevant in the field of targeted drug delivery, where precision and selectivity are paramount.

One of the most notable advancements involving this compound is its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules. PROTACs are a novel class of therapeutics designed to degrade specific disease-causing proteins via the ubiquitin-proteasome system. The hydroxylamine group in O-2-(3-methyloxetan-3-yl)propan-2-ylhydroxylamine has been utilized to link the target-binding moiety to the E3 ligase-recruiting moiety, facilitating the formation of stable ternary complexes. Recent studies have demonstrated the compound's efficacy in degrading oncogenic proteins, offering a potential strategy for cancer treatment.

Despite these promising findings, challenges remain in the optimization of O-2-(3-methyloxetan-3-yl)propan-2-ylhydroxylamine for clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Nevertheless, the compound's unique chemical properties and versatility position it as a valuable tool in the ongoing quest for innovative therapeutic solutions. Future studies are expected to explore its applications in other areas, such as neurodegenerative diseases and infectious diseases, broadening its impact on human health.

In conclusion, O-2-(3-methyloxetan-3-yl)propan-2-ylhydroxylamine (CAS: 2228160-74-3) represents a compelling subject of study in chemical biology and pharmaceutical research. Its synthetic accessibility, biological relevance, and potential therapeutic applications make it a compound of significant interest. As research progresses, it is anticipated that new insights will emerge, further elucidating its role in drug discovery and development. This brief serves as a snapshot of the current state of knowledge, underscoring the need for continued investigation into this promising molecule.